Cas no 14617-41-5 (Benzeneethanol,3,4-dimethoxy-, 1-acetate)
14617-41-5 structure
Product Name:Benzeneethanol,3,4-dimethoxy-, 1-acetate
CAS No:14617-41-5
MF:C12H16O4
MW:224.253044128418
MDL:MFCD12964351
CID:199199
PubChem ID:303076
Update Time:2025-04-19
Benzeneethanol,3,4-dimethoxy-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol,3,4-dimethoxy-, 1-acetate
- 2-(3,4-dimethoxyphenyl)ethyl acetate
- (3,4-Dimethoxy-phenaethyl)-acetat
- AC1L71YC
- acetic acid 2-(3,4-dimethoxyphenyl)-ethyl ester
- Benzeneethanol,-3,4-dimethoxy, acetate
- NSC190951
- 14617-41-5
- NSC-190951
- 3,4-Dimethoxyphenethyl acetate
- 2-(3,4-Dimethoxyphenyl)ethyl acetate #
- LBERRQIUXJLZNB-UHFFFAOYSA-N
- DTXSID20307386
- 3,4-Dimethoxyphenethylacetate
-
- MDL: MFCD12964351
- Inchi: 1S/C12H16O4/c1-9(13)16-7-6-10-4-5-11(14-2)12(8-10)15-3/h4-5,8H,6-7H2,1-3H3
- InChI Key: LBERRQIUXJLZNB-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CCC1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 224.10488
- Monoisotopic Mass: 224.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.084
- Boiling Point: 309.6°Cat760mmHg
- Flash Point: 133.3°C
- Refractive Index: 1.494
- PSA: 44.76
- LogP: 1.80940
Benzeneethanol,3,4-dimethoxy-, 1-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB427319-1 g |
3,4-Dimethoxyphenethyl acetate |
14617-41-5 | 1g |
€619.00 | 2023-04-23 | ||
| abcr | AB427319-1g |
3,4-Dimethoxyphenethyl acetate; . |
14617-41-5 | 1g |
€1555.10 | 2025-04-20 | ||
| Ambeed | A909959-1g |
3,4-Dimethoxyphenethyl acetate |
14617-41-5 | 97% | 1g |
$532.0 | 2024-04-23 | |
| Crysdot LLC | CD12140885-1g |
3,4-Dimethoxyphenethyl acetate |
14617-41-5 | 97% | 1g |
$527 | 2024-07-23 | |
| Crysdot LLC | CD12140885-5g |
3,4-Dimethoxyphenethyl acetate |
14617-41-5 | 97% | 5g |
$1848 | 2024-07-23 |
Benzeneethanol,3,4-dimethoxy-, 1-acetate Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
14617-41-5 (Benzeneethanol,3,4-dimethoxy-, 1-acetate) Related Products
- 52744-26-0(Homovanillic Acid Propyl Ester)
- 69039-02-7(Hydroxytyrosol Acetate)
- 60563-13-5(Ethyl 2-(4-hydroxy-3-methoxyphenyl)acetate)
- 85263-29-2(1,3-Benzodioxole-5-ethanol,5-acetate)
- 18066-68-7(Ethyl 3,4-dimethoxyphenylacetate)
- 66162-60-5(Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester)
- 33709-39-6(phenethyl alcohol,m-methoxy-,acetate)
- 14574-06-2(Benzenepropanol,4-hydroxy-3-methoxy-, 1-acetate)
- 22532-51-0(Benzeneethanol,4-methoxy-, 1-acetate)
- 64450-66-4(Benzeneacetic acid, 3,4-dimethoxy-, 1-methylethyl ester)
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